2-(4-Carbamoylphenyl)acetic acid

• IUPAC Name: 2-(4-carbamoylphenyl)acetic acid
• InChI: InChI=1S/C9H9NO3/c10-9(13)7-3-1-6(2-4-7)5-8(11)12/h1-4H,5H2,(H2,10,13)(H,11,12)
• InChI Key: ZGWAEKSJTSFZSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)C(=O)N
• Molecular Formula: C9H9NO3
• DSSTOX Substance ID: DTXSID401294658
• Molecular Weight: 179.17 g/mol
• CAS RN: 2393-28-4

Description

2-(4-Carbamoylphenyl)acetic acid is an organic compound with the chemical formula C9H9NO3 and a molecular weight of 179.18. It appears as a powder and is stored at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. Its structure includes a carboxyl group (COOH) and a carbamoyl group (CONH2) attached to a phenyl ring.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A study by Noolvi et al. (2016) explored the synthesis of 1,3,4-thiadiazole derivatives of a compound structurally related to 2-(4-Carbamoylphenyl)acetic acid. These derivatives showed significant antimicrobial activity against several microbial strains, highlighting the potential of similar compounds in antimicrobial applications (Noolvi et al., 2016).

Role in Bio-Oil Reforming for Hydrogen Generation

Research by Zhang et al. (2018) on carboxylic acids in bio-oil reforming for hydrogen production discussed acetic acid as a major component. Their review of acetic acid steam reforming provides insights into catalytic processes and reactor designs, which may be relevant for derivatives of this compound in energy-related applications (Zhang et al., 2018).

Structural and Spectroscopic Characteristics

Sienkiewicz-Gromiuk et al. (2014) synthesized a biphenyl derivative with acetic acid side arms, which might include compounds like this compound. This research provides insights into the structural and spectroscopic characteristics of such compounds, which could be useful in various chemical and pharmaceutical applications (Sienkiewicz-Gromiuk et al., 2014).

Photochemical Studies

Eriksson et al. (2010) conducted a photochemical study on diclofenac and its transformation products, which include a compound structurally similar to this compound. This research contributes to understanding the environmental impact and degradation pathways of such compounds (Eriksson et al., 2010).

Acetic Acid Hydrogenation over Platinum Catalysts

Rachmady and Vannice (2000) studied the hydrogenation of acetic acid over platinum catalysts. Their findings on the reaction mechanisms and catalyst effectiveness could inform the use of related compounds like this compound in industrial chemical processes (Rachmady & Vannice, 2000).

Synthesis of Dibenzoxepin Derivatives

Wu Chun-shan (2007) reported on the synthesis of 6,11-Dihydro-11-oxodibenz[b,e]oxepin-2-acetic Acid, a process that could be applicable to the synthesis of this compound derivatives for potential medicinal uses (Wu Chun-shan, 2007).

Safety and Hazards

2-(4-Carbamoylphenyl)acetic acid is classified as a warning hazard. It can cause harm if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), and may cause respiratory irritation (H335).

Synthesis routes and methods

Procedure details

A mixture of ethyl 4-cyanobenzeneacetate (1.9 g) and freshly ground KOH (2.8 g) in 2-methylpropan-2-ol (20 ml) was heated under gentle reflux for 20 min. The resulting mixture was cooled, diluted with 50% saturated NaCl solution (50 ml), washed with CHCl3 (4×50 ml), and acidified with 2M hydrochloric acid (25 ml) to precipitate the title compound (1.65 g) as a fine white solid m.p. 226°-227°.